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Compound of Interest

Compound Name: D-Mannoheptulose

CAS No.: 3615-44-9

Cat. No.: B028986

Get Quote

Operational Guide for Laboratory & EHS Professionals

Executive Summary
D-Mannoheptulose (CAS: 3615-44-9) is a naturally occurring heptose sugar and a hexokinase

inhibitor.[1][2][3] Under Global Harmonized System (GHS) and RCRA standards, it is classified

as non-hazardous.

However, in professional research environments (GLP/GMP), "non-hazardous" does not imply

"casual disposal." To maintain inventory integrity, prevent public alarm, and adhere to local

wastewater regulations regarding Biological Oxygen Demand (BOD), this guide recommends

disposing of D-Mannoheptulose through controlled chemical waste streams rather than

municipal trash or drains, unless specific facility exemptions exist.

Part 1: Hazard Identification & Assessment
Before initiating disposal, verify the material's state and purity.[4] While the pure substance is

benign, its experimental context often dictates the disposal route.
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Safety Profile (SDS Summary)
Parameter Status Operational Implication

GHS Classification Non-Hazardous
No specific hazard pictograms

required.

RCRA Status Not Listed
Not a P-listed or U-listed

waste.

Flammability Combustible Solid
Fine dust may form explosive

mixtures in air.

Reactivity Stable

Hygroscopic; keep dry.

Incompatible with strong

oxidizers.

Toxicity Low
Naturally found in avocados;

used in metabolic research.

The "Context of Use" Rule
As a Senior Application Scientist, I apply the "Context of Use" rule: The hazard of the waste is

determined by the most hazardous component in the mixture.

Pure Substance: Non-Regulated Waste.

In Cell Media (Trace): Biological Waste (if cells are present) or Drain Disposal (if

sterile/dilute).

In Lysis Buffer: Hazardous Waste (often due to detergents, azides, or protease inhibitors).

In Organic Solvent (DMSO/DMF): Hazardous Solvent Waste (Ignitable/Toxic).

Part 2: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Powder or Residue)
Best Practice: Segregate as "Non-Regulated Chemical Waste" to prevent custodial confusion.

Container Selection: Use a wide-mouth HDPE jar or the original container.
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Labeling: Apply a "Non-Hazardous / Non-Regulated Chemical Waste" label. Explicitly list "D-
Mannoheptulose" to assist waste vendors in profiling.

Segregation: Do not mix with oxidizers or heavy metals.

Disposal Action: Transfer to your facility's chemical waste accumulation area.

Alternative (If permitted by local EHS): Double-bag in opaque trash bags and dispose of in

municipal trash. Warning: This is often discouraged in corporate labs to avoid "white

powder" scares.

Protocol B: Aqueous Solutions (Buffers/Media)
Critical Check: Does the solution contain Sodium Azide, Thimerosal, or heavy metals?

Assessment:

If Hazardous Additives Present: Collect in "Aqueous Hazardous Waste" carboy.

If Pure Water/Sugar: Check local sewer codes. High concentrations of sugar increase

BOD, potentially violating discharge permits.

Drain Disposal (Only if <1% concentration and EHS approved):

Flush sink with water for 30 seconds.

Pour solution slowly.

Flush with 20 volumes of water to prevent bacterial growth in traps.

Liquid Waste Stream (Preferred):

Collect in a carboy labeled "Non-Hazardous Aqueous Waste."

List contents: "Water (99%), D-Mannoheptulose (<1%)."

Protocol C: Solvent Solutions (DMSO/Ethanol Stock)
Rationale: D-Mannoheptulose is often dissolved in DMSO for stock solutions.
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Classification: This is Hazardous Waste due to the solvent (Ignitable F003 or Toxic).

Collection: Pour into the "Organic Solvent Waste" carboy (Halogenated or Non-Halogenated

based on solvent).

Labeling: List all components. Example: "DMSO (90%), D-Mannoheptulose (10%)."

Part 3: Decision Logic & Workflows
Disposal Decision Matrix
This logic flow ensures compliance with both RCRA regulations and best laboratory practices.
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Start: Waste Assessment

Is the waste Solid or Liquid?

Liquid Stream

Liquid

Is it Pure/Uncontaminated?

Solid

Contains Solvents,
Azides, or Toxins?

Dispose as
RCRA HAZARDOUS WASTE

Yes (DMSO, Azide)

Check Local Sewer
BOD Limits

No (Water/Media)

Drain Disposal
(Flush w/ 20x Water)

Permitted (<1%)

Non-Regulated
Liquid Waste

Not Permitted (>1%)

Solid Hazardous Waste

No (Mixed w/ Haz)

Non-Regulated
Chemical Waste

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream based on physical state and

chemical mixtures.

Spill Cleanup Workflow
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Even for non-hazardous sugars, spills can create slip hazards or attract pests.

1. Secure Area
(Prevent Slip Hazard)

2. PPE Check
(Gloves, Goggles, N95)

3. Containment
(Damp Paper Towel)

4. Collection
(Scoop to Bag)

5. Surface Wash
(Water + Detergent)

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for cleaning dry powder spills to prevent

particulate inhalation and slip risks.

Part 4: Regulatory & Compliance Reference
RCRA & EPA Classification
D-Mannoheptulose is not listed under 40 CFR 261.33 (P or U lists). However, under the

"Mixture Rule," if it is dissolved in a listed solvent (e.g., Spent Halogenated Solvents -

F001/F002), the entire mixture assumes the hazardous code of the solvent.

Biological Oxygen Demand (BOD)
Discharging large quantities of sugars into waterways can deplete oxygen levels, harming

aquatic life.

Threshold: Most municipal water authorities enforce a BOD limit (typically ~200-300 mg/L).

Calculation: 1g of carbohydrate roughly equals 1g of BOD.

Action: Do not pour stock solutions (>10g/L) down the drain. Dilute significantly or use liquid

waste collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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